Cas no 1771623-23-4 (4-methyl-2-(pyrimidin-2-yl)carbamoylcyclopentane-1-carboxylic acid)

• Product Name: 4-methyl-2-(pyrimidin-2-yl)carbamoylcyclopentane-1-carboxylic acid
• CAS No: 1771623-23-4
• MF: C₁₂H₁₅N₃O₃
• MW: 249.265802621841
• CID: 6201789
• PubChem ID: 114391221
• Update Time: 2025-06-13

4-methyl-2-(pyrimidin-2-yl)carbamoylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(pyrimidin-2-yl)carbamoylcyclopentane-1-carboxylic acid
• 1771623-23-4
• 4-methyl-2-[(pyrimidin-2-yl)carbamoyl]cyclopentane-1-carboxylic acid
• EN300-1719718

• Inchi： 1S/C12H15N3O3/c1-7-5-8(9(6-7)11(17)18)10(16)15-12-13-3-2-4-14-12/h2-4,7-9H,5-6H2,1H3,(H,17,18)(H,13,14,15,16)
• InChI Key： MHAFTVKZSOIYTO-UHFFFAOYSA-N
• SMILES： OC(C1CC(C)CC1C(NC1N=CC=CN=1)=O)=O

Computed Properties

• Exact Mass: 249.11134135g/mol
• Monoisotopic Mass: 249.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 92.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 4-methyl-2-(pyrimidin-2-yl)carbamoylcyclopentane-1-carboxylic acid

Comprehensive Overview of 4-methyl-2-(pyrimidin-2-yl)carbamoylcyclopentane-1-carboxylic acid (CAS No. 1771623-23-4)

4-methyl-2-(pyrimidin-2-yl)carbamoylcyclopentane-1-carboxylic acid (CAS No. 1771623-23-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique cyclopentane backbone substituted with a pyrimidin-2-yl carbamoyl group and a carboxylic acid functionality, making it a versatile intermediate for drug discovery and material science applications. Its structural complexity and potential bioactivity align with current trends in small-molecule therapeutics and precision agriculture, addressing growing demands for sustainable solutions.

The compound’s CAS number 1771623-23-4 serves as a critical identifier in regulatory and commercial databases, ensuring traceability in supply chains. Researchers frequently search for "4-methyl-2-(pyrimidin-2-yl)carbamoylcyclopentane-1-carboxylic acid synthesis" or "CAS 1771623-23-4 suppliers," reflecting its niche yet expanding market. The integration of pyrimidine moieties—a common pharmacophore—into its structure suggests potential applications in kinase inhibition or antimicrobial agents, topics highly relevant to cancer research and antibiotic development.

From a synthetic chemistry perspective, the carboxylic acid group in this compound enables facile derivatization, such as esterification or amide coupling, which is pivotal for structure-activity relationship (SAR) studies. This adaptability resonates with the pharmaceutical industry’s focus on high-throughput screening and fragment-based drug design. Additionally, its methyl-substituted cyclopentane core contributes to stereochemical diversity, a key consideration in optimizing drug bioavailability—a frequent query in ADME/Tox (absorption, distribution, metabolism, excretion, and toxicity) research.

Environmental and sustainability concerns have also driven interest in this compound’s potential green chemistry applications. For instance, its pyrimidine component could be leveraged in biodegradable agrochemicals, aligning with global initiatives to reduce ecological footprints. Searches like "eco-friendly pyrimidine derivatives" or "cyclopentane-based green solvents" highlight this intersection of innovation and environmental responsibility.

Analytical characterization of CAS 1771623-23-4 typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring purity and structural verification—topics frequently explored in peer-reviewed journals and patent literature. The compound’s stability under varying pH conditions further underscores its utility in formulation science, another trending area in pharmaceutical development.

In summary, 4-methyl-2-(pyrimidin-2-yl)carbamoylcyclopentane-1-carboxylic acid represents a compelling case study at the nexus of medicinal chemistry, materials science, and sustainable technology. Its multifaceted applications and structural elegance position it as a valuable asset for researchers tackling modern challenges in health and environmental sciences.